![molecular formula C5H4F3NO2S2 B3384025 5-(Trifluoromethyl)thiophene-2-sulfonamide CAS No. 519055-80-2](/img/structure/B3384025.png)
5-(Trifluoromethyl)thiophene-2-sulfonamide
Overview
Description
5-(Trifluoromethyl)thiophene-2-sulfonamide is a chemical compound with the molecular formula C5H4F3NO2S2 . It has a molecular weight of 231.22 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H4F3NO2S2/c6-5(7,8)3-1-2-4(12-3)13(9,10)11/h1-2H,(H2,9,10,11) .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . The boiling point and other physical and chemical properties are not explicitly mentioned in the available resources.Mechanism of Action
Advantages and Limitations for Lab Experiments
The advantages of using 5-(Trifluoromethyl)thiophene-2-sulfonamide in lab experiments include its high yield of synthesis, its ability to act as a versatile building block for the synthesis of various biologically active molecules, and its potential applications in various fields, including medicinal chemistry and organic synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and its high cost.
Future Directions
There are various future directions for the research on 5-(Trifluoromethyl)thiophene-2-sulfonamide. One possible direction is to explore its potential applications in the development of metal-based catalysts for organic synthesis. Another direction is to investigate its mechanism of action and its potential as a therapeutic agent for various diseases, including cancer and inflammation. Furthermore, the development of new synthetic methods for the preparation of this compound and its derivatives is an area of ongoing research.
Scientific Research Applications
5-(Trifluoromethyl)thiophene-2-sulfonamide has been extensively used in medicinal chemistry as a building block for the synthesis of various biologically active molecules. It has been reported to exhibit antimicrobial, antitumor, and anti-inflammatory activities. In addition, it has been used as a ligand for the development of metal-based catalysts for organic synthesis.
properties
IUPAC Name |
5-(trifluoromethyl)thiophene-2-sulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F3NO2S2/c6-5(7,8)3-1-2-4(12-3)13(9,10)11/h1-2H,(H2,9,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTQTZMHBUKBMEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)S(=O)(=O)N)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F3NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.